[Phosphono(thiomorpholin-4-yl)methyl]phosphonic acid

• CAS RN: 111072-49-2
• Molecular Formula: C5H13NO6P2S
• Molecular Weight: 277.17 g/mol
• IUPAC Name: [phosphono(thiomorpholin-4-yl)methyl]phosphonic acid
• InChI: InChI=1S/C5H13NO6P2S/c7-13(8,9)5(14(10,11)12)6-1-3-15-4-2-6/h5H,1-4H2,(H2,7,8,9)(H2,10,11,12)
• InChI Key: RZULBGMWKROXRP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(P(=O)(O)O)P(=O)(O)O

Description

[Phosphono(thiomorpholin-4-yl)methyl]phosphonic acid is a useful research compound. Its molecular formula is C5H13NO6P2S and its molecular weight is 277.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (16.6 ml) was added dropwise at 0° C. to a stirred solution of N-formyl-thiomorpholine (26.2 g) in methylene chloride (200 ml). The mixture was stirred at room temperature until the gas evolution ceased (about 5 hours later). Triethyl phosphite (66 ml) was then added during 1.5 hours at room temperature. Unreacted triethyl phosphite was removed in vacuo, and the residue was refluxed with 20% hydrochloric acid (150 ml) for 3 hours. The mixture was evaporated to dryness in vacuo, and the residue was stirred with acetone. The crystalline product was filtered and recrystallized from water. M.p.: >250° C. (dec.).